4-{[2-(2-ethyl-1-benzofuran-3-yl)-1H-imidazol-1-yl]methyl}-1,5-dimethyl-1H-pyrazole

• IUPAC Name: 4-[[2-(2-ethyl-1-benzofuran-3-yl)imidazol-1-yl]methyl]-1,5-dimethylpyrazole
• InChI: InChI=1S/C19H20N4O/c1-4-16-18(15-7-5-6-8-17(15)24-16)19-20-9-10-23(19)12-14-11-21-22(3)13(14)2/h5-11H,4,12H2,1-3H3
• InChI Key: DSTYIFBGCCKLRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C2=CC=CC=C2O1)C3=NC=CN3CC4=C(N(N=C4)C)C
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

The compound contains several functional groups including a benzofuran, an imidazole, and a pyrazole ring. Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. Imidazole is a five-membered ring with two non-adjacent nitrogen atoms, and pyrazole is a five-membered ring with two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzofuran and imidazole rings are aromatic, contributing to the stability of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For instance, the hydrogen on the imidazole ring could potentially be deprotonated under basic conditions. The compound could also participate in Suzuki-Miyaura cross-coupling reactions, a widely-used method for forming carbon-carbon bonds.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and substituents. Generally, compounds with these types of rings are stable and have relatively high melting points.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some benzofuran derivatives have shown antimicrobial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with care and appropriate safety measures should be taken.

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields such as medicinal chemistry, given the biological activity exhibited by some benzofuran derivatives. Further studies could also investigate the synthesis and properties of similar compounds.